Cas no 1115876-56-6 (2-[3-(benzenesulfonyl)-2-oxo-1,2-dihydroquinolin-1-yl]-N-benzylacetamide)

• Product Name: 2-[3-(benzenesulfonyl)-2-oxo-1,2-dihydroquinolin-1-yl]-N-benzylacetamide
• CAS No: 1115876-56-6
• MF: C₂₄H₂₀N₂O₄S
• MW: 432.491604804993
• CID: 5388628
• Update Time: 2025-08-03

2-[3-(benzenesulfonyl)-2-oxo-1,2-dihydroquinolin-1-yl]-N-benzylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-Oxo-N-(phenylmethyl)-3-(phenylsulfonyl)-1(2H)-quinolineacetamide
• 2-[3-(benzenesulfonyl)-2-oxo-1,2-dihydroquinolin-1-yl]-N-benzylacetamide

• Inchi： 1S/C24H20N2O4S/c27-23(25-16-18-9-3-1-4-10-18)17-26-21-14-8-7-11-19(21)15-22(24(26)28)31(29,30)20-12-5-2-6-13-20/h1-15H,16-17H2,(H,25,27)
• InChI Key： DPTHYFPDSWAUED-UHFFFAOYSA-N
• SMILES： N1(CC(NCC2=CC=CC=C2)=O)C2=C(C=CC=C2)C=C(S(C2=CC=CC=C2)(=O)=O)C1=O

Experimental Properties

• Density: 1.338±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 713.8±60.0 °C(Predicted)
• pka: 15.03±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on 2-[3-(benzenesulfonyl)-2-oxo-1,2-dihydroquinolin-1-yl]-N-benzylacetamide

Comprehensive Overview of 2-[3-(Benzenesulfonyl)-2-oxo-1,2-dihydroquinolin-1-yl]-N-benzylacetamide (CAS No. 1115876-56-6)

2-[3-(Benzenesulfonyl)-2-oxo-1,2-dihydroquinolin-1-yl]-N-benzylacetamide (CAS No. 1115876-56-6) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential therapeutic applications. This compound belongs to the quinoline derivative family, which is widely studied for its diverse biological activities. The presence of both benzenesulfonyl and benzylacetamide moieties in its structure makes it a promising candidate for drug discovery, particularly in targeting enzyme inhibition and modulating cellular pathways.

In recent years, the scientific community has shown growing interest in quinoline-based compounds, driven by their versatility in medicinal chemistry. Researchers are actively exploring the potential of 2-[3-(benzenesulfonyl)-2-oxo-1,2-dihydroquinolin-1-yl]-N-benzylacetamide in areas such as anti-inflammatory, anticancer, and neuroprotective applications. Its mechanism of action is believed to involve interaction with key biological targets, such as kinases or receptors, though further studies are needed to elucidate its full pharmacological profile. This aligns with current trends in precision medicine and targeted therapy, where compounds with specific molecular interactions are highly sought after.

The synthesis of CAS No. 1115876-56-6 involves multi-step organic reactions, often starting from quinoline precursors and incorporating sulfonylation and acylation steps. Its purity and stability are critical for research applications, and advanced analytical techniques like HPLC and NMR spectroscopy are employed to ensure quality. Given the rising demand for highly functionalized heterocycles, this compound represents a valuable scaffold for designing novel bioactive molecules. Its structural complexity also makes it a subject of interest in computational chemistry and molecular docking studies, which are frequently searched topics in AI-driven drug discovery platforms.

From an industrial perspective, 2-[3-(benzenesulfonyl)-2-oxo-1,2-dihydroquinolin-1-yl]-N-benzylacetamide is often discussed in the context of patented formulations and intellectual property in the pharmaceutical sector. Companies are investing in the development of analogs to expand their portfolios, especially in niche therapeutic areas. Additionally, the compound's relevance to green chemistry practices is noteworthy, as researchers aim to optimize its synthesis using eco-friendly solvents and catalytic methods—a topic increasingly popular among environmentally conscious stakeholders.

In summary, CAS No. 1115876-56-6 exemplifies the intersection of traditional medicinal chemistry and modern drug design. Its potential applications, coupled with ongoing advancements in biotechnology and AI-assisted research, position it as a compound of enduring scientific and commercial value. As the field evolves, this molecule is likely to remain a focal point for innovation, addressing unmet medical needs and contributing to the next generation of therapeutics.